Cas no 1448043-67-1 (2-(2-chlorophenoxy)-N-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylpropanamide)

• Product Name: 2-(2-chlorophenoxy)-N-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylpropanamide
• CAS No: 1448043-67-1
• MF: C₁₅H₁₃ClN₆O₂
• MW: 344.755720853806
• CID: 6333125
• PubChem ID: 71805429
• Update Time: 2025-05-19

2-(2-chlorophenoxy)-N-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenoxy)-N-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylpropanamide
• F6432-0152
• AKOS024557870
• 2-(2-CHLOROPHENOXY)-N-[6-(1,2,4-TRIAZOL-1-YL)PYRIMIDIN-4-YL]PROPANAMIDE
• 1448043-67-1
• 2-(2-chlorophenoxy)-N-[6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl]propanamide
• N-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-2-(2-chlorophenoxy)propanamide

• Inchi： 1S/C15H13ClN6O2/c1-10(24-12-5-3-2-4-11(12)16)15(23)21-13-6-14(19-8-18-13)22-9-17-7-20-22/h2-10H,1H3,(H,18,19,21,23)
• InChI Key： UAXMDWGNUWVOIG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OC(C)C(NC1C=C(N=CN=1)N1C=NC=N1)=O

Computed Properties

• Exact Mass: 344.0788514g/mol
• Monoisotopic Mass: 344.0788514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 94.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(2-chlorophenoxy)-N-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylpropanamide

2-(2-Chlorophenoxy)-N-6-(1H-1,2,4-Triazol-1-yl)Pyrimidin-4-Ylpropanamide: A Comprehensive Overview

The compound 2-(2-chlorophenoxy)-N-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylpropanamide, identified by the CAS number 1448043-67-1, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of propanamides, which are widely studied for their role in drug design and development. The molecule's structure incorporates a pyrimidine ring system, a triazole group, and a chlorophenoxy substituent, each contributing to its unique chemical properties and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. The integration of the triazole moiety into the molecule has been shown to enhance its stability and bioavailability, making it a promising candidate for therapeutic applications. Researchers have also explored the use of this compound in targeted drug delivery systems, where its structural flexibility allows for precise interaction with specific biological targets.

One of the most notable aspects of 2-(2-chlorophenoxy)-N-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylpropanamide is its potential as an anticancer agent. Studies conducted in vitro have demonstrated its ability to inhibit the proliferation of various cancer cell lines by modulating key signaling pathways involved in cell growth and apoptosis. The chlorophenoxy group plays a critical role in this activity by enhancing the molecule's lipophilicity, thereby improving its ability to penetrate cellular membranes.

In addition to its anticancer properties, this compound has also been investigated for its anti-inflammatory and antioxidant effects. Preclinical studies suggest that it may serve as a potential lead compound for developing treatments for chronic inflammatory diseases such as arthritis and neurodegenerative disorders. The triazole group within the molecule has been identified as a key contributor to its anti-inflammatory activity, likely due to its ability to scavenge reactive oxygen species.

The environmental impact of 2-(2-chlorophenoxy)-N-6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-ylpropanamide has also been a subject of recent research. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions, with microbial degradation being a primary pathway for its elimination from the environment. However, further investigations are required to fully understand its long-term ecological effects and ensure sustainable use.

Looking ahead, the development of this compound into a clinically viable drug will require extensive preclinical and clinical trials to establish its safety profile and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate this process, leveraging cutting-edge technologies such as artificial intelligence for drug optimization.

In conclusion, 2-(2-chlorophenoxy)-N-6-(1H-1,2,4-triazol-1-y)lpyrimidin